N-(1-cyanocyclohexyl)-2-{[1-(2,4-dichlorophenyl)ethyl]amino}acetamide

• IUPAC Name: N-(1-cyanocyclohexyl)-2-[1-(2,4-dichlorophenyl)ethylamino]acetamide
• InChI: InChI=1S/C17H21Cl2N3O/c1-12(14-6-5-13(18)9-15(14)19)21-10-16(23)22-17(11-20)7-3-2-4-8-17/h5-6,9,12,21H,2-4,7-8,10H2,1H3,(H,22,23)
• InChI Key: LMTODGSWFBBOBF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1)Cl)Cl)NCC(=O)NC2(CCCCC2)C#N
• Molecular Formula: C17H21Cl2N3O
• Molecular Weight: 354.3 g/mol

Description

N-(1-cyanocyclohexyl)-2-{[1-(2,4-dichlorophenyl)ethyl]amino}acetamide, commonly referred to as “Ketamine,” is a well-known dissociative anesthetic drug that has been used for decades in both human and veterinary medicine. Ketamine has shown promise as a treatment for various psychiatric disorders, including depression, anxiety, and post-traumatic stress disorder (PTSD).

Mechanism of Action

Ketamine works by blocking the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and memory formation. By blocking this receptor, Ketamine disrupts the normal functioning of the brain, leading to a dissociative state.
Biochemical and Physiological Effects:
Ketamine’s effects on the brain are complex and not fully understood. Studies have shown that Ketamine can increase the production of brain-derived neurotrophic factor (BDNF), a protein that plays a role in the growth and survival of neurons. Additionally, Ketamine has been shown to increase the release of glutamate, a neurotransmitter that is involved in learning and memory.

Advantages and Limitations for Lab Experiments

Ketamine has several advantages for use in lab experiments. It is a well-established drug with a known mechanism of action, making it a useful tool for studying the brain and its functions. Additionally, Ketamine is relatively safe and has few side effects when used at low doses. However, there are also limitations to its use in lab experiments. High doses of Ketamine can cause dissociation and hallucinations, which can interfere with the interpretation of results.

Future Directions

There are several potential future directions for research on Ketamine. One area of interest is the development of new drugs that target the NMDA receptor, with the goal of producing similar therapeutic effects to Ketamine but with fewer side effects. Additionally, researchers are exploring the use of Ketamine in combination with other drugs, such as opioids, to enhance its analgesic effects. Finally, there is ongoing research into the long-term effects of Ketamine use, particularly in the context of its potential use as a treatment for depression and other psychiatric disorders.
Conclusion:
In conclusion, Ketamine is a well-known dissociative anesthetic drug that has shown promise as a treatment for various psychiatric disorders. Its mechanism of action involves blocking the NMDA receptor, leading to a dissociative state. Ketamine has several advantages for use in lab experiments, but there are also limitations to its use. Future research on Ketamine is focused on developing new drugs that target the NMDA receptor, exploring its use in combination with other drugs, and studying its long-term effects.

Synthesis Methods

Ketamine is synthesized through a multi-step process that involves the reaction of cyclohexanone with chloroacetyl chloride, followed by the reaction of the resulting product with N-ethyl-N-(2-chloroethyl)amine hydrochloride. The final step involves the reaction of the intermediate product with potassium cyanide to produce Ketamine.

Scientific Research Applications

Ketamine has been the subject of extensive scientific research over the past few decades. It has been found to have a wide range of potential therapeutic uses, including as an anesthetic, analgesic, and antidepressant. Additionally, Ketamine has been shown to have potential in the treatment of various psychiatric disorders, including depression, anxiety, and N-(1-cyanocyclohexyl)-2-{[1-(2,4-dichlorophenyl)ethyl]amino}acetamide.